(E)-{[4-(4-chlorophenyl)-2,6-dioxocyclohexyl]methylidene}(methyl)oxidoazanium

• IUPAC Name: 1-[4-(4-chlorophenyl)-2,6-dioxocyclohexyl]-N-methylmethanimine oxide
• InChI: InChI=1S/C14H14ClNO3/c1-16(19)8-12-13(17)6-10(7-14(12)18)9-2-4-11(15)5-3-9/h2-5,8,10,12H,6-7H2,1H3/b16-8+
• InChI Key: WEBMGAZCKQCSOT-LZYBPNLTSA-N
• Canonical SMILES: C[N+](=CC1C(=O)CC(CC1=O)C2=CC=C(C=C2)Cl)[O-]
• Isomeric SMILES: C/[N+](=C\C1C(=O)CC(CC1=O)C2=CC=C(C=C2)Cl)/[O-]
• Molecular Formula: C14H14ClNO3
• Molecular Weight: 279.72 g/mol

Description

The compound seems to be a complex organic molecule with a chlorophenyl group. Similar compounds have been synthesized for various purposes, including biological activities.

Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds have been synthesized through condensation reactions.

Molecular Structure Analysis

The molecular structure of similar compounds involves various functional groups and shows an intricate molecular architecture.

Scientific Research Applications

Occurrence and Environmental Impact

Chlorophenols, including compounds structurally related to "(E)-{[4-(4-chlorophenyl)-2,6-dioxocyclohexyl]methylidene}(methyl)oxidoazanium," are known for their widespread use and subsequent environmental impact. Bedoux et al. (2012) review the occurrence, toxicity, and degradation of triclosan, a chlorinated phenol compound, highlighting its detection in various environmental compartments due to partial elimination in sewage treatment plants. The study discusses triclosan's potential transformation into more toxic compounds, such as chlorinated phenols and dibenzodioxins, underlining the environmental risks posed by such chemicals (Bedoux et al., 2012).

Toxicity and Biological Effects

The toxic effects of chlorophenols on aquatic life, as reviewed by Ge et al. (2017), further exemplify the biological implications of exposure to chlorinated aromatic compounds. This study emphasizes oxidative stress, immune system alterations, and endocrine disruption as key mechanisms of toxicity in fish, suggesting potential health risks in ecosystems exposed to these substances (Ge et al., 2017).

Biodegradation and Remediation

The environmental persistence of chlorophenols necessitates efficient biodegradation strategies. Peng et al. (2016) provide an overview of chlorophenols in municipal solid waste incineration, discussing the formation of dioxins and the importance of understanding chlorophenol precursors for mitigating environmental pollution (Peng et al., 2016).